Cas no 4591-40-6 (1,3,2-Benzodioxaphosphole,2-phenoxy-)

• Product Name: 1,3,2-Benzodioxaphosphole,2-phenoxy-
• CAS No: 4591-40-6
• MF: C₁₂H₉O₃P
• MW: 232.171824216843
• CID: 332325
• PubChem ID: 3248921
• Update Time: 2025-04-19

1,3,2-Benzodioxaphosphole,2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaphosphole,2-phenoxy-
• 2-phenoxy-1,3,2-benzodioxaphosphole
• phenyl O-phenylene phosphite
• DTXSID70390627
• 4591-40-6
• SCHEMBL9122930

• Inchi： 1S/C12H9O3P/c1-2-6-10(7-3-1)13-16-14-11-8-4-5-9-12(11)15-16/h1-9H
• InChI Key： CZTCLGQTKNXNCG-UHFFFAOYSA-N
• SMILES： P1(OC2C=CC=CC=2)OC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 232.02897
• Monoisotopic Mass: 232.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Boiling Point: 249.8°Cat760mmHg
• Flash Point: 124.5°C
• PSA: 27.69
• LogP: 3.76370